Cas no 147959-19-1 (tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate)
Tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate is a chiral oxazolidine derivative widely used as an intermediate in organic synthesis, particularly in the preparation of enantiomerically pure compounds. Its key advantages include a stable tert-butyloxycarbonyl (Boc) protecting group, which facilitates selective deprotection under mild acidic conditions, and a rigid oxazolidine ring that enhances stereochemical control during synthetic transformations. The 2-oxoethyl side chain offers additional reactivity for further functionalization. This compound is valued for its high purity, consistent performance in asymmetric synthesis, and utility in pharmaceutical and fine chemical applications. Its well-defined stereochemistry makes it a reliable building block for complex molecule assembly.
147959-19-1 structure
Product Name:tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate
CAS No:147959-19-1
MF:C12H21NO4
MW:243.29944396019
MDL:MFCD08234426
CID:138358
PubChem ID:10586317
Update Time:2025-05-28
tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
- 3-Oxazolidinecarboxylicacid, 2,2-dimethyl-4-(2-oxoethyl)-, 1,1-dimethylethyl ester, (4S)-
- tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate
- Tert-butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
- (4S)-2,2-dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester
- (4S)-2,2-Dimethyl-4-(2-Oxoethyl)-3-Oxazolidinecarboxylic Acid 1,1-Dimethylethyl Ester
- 3-tert-butoxycarbonylamino-2,3-dideoxy-3,4-N,O-isopropylidene-aldehydo-D-glycero-tetrose
- 147959-19-1
- GAWRNYMYEGSVFV-VIFPVBQESA-N
- 3-Oxazolidinecarboxylic acid, 2,2-dimethyl-4-(2-oxoethyl)-, 1,1-dimethylethyl ester, (4S)-
- DTXSID00442148
- (4S)-2,2-Dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester, 95%
- 3-Oxazolidinecarboxylicacid,2,2-dimethyl-4-(2-oxoethyl)-,1,1-dimethylethyl ester,(4S)-
- A808714
- (S)-2,2-dimethyl-4-(2-oxo-ethyl)oxazolidine-3-carboxylic acid tert-butyl ester
- (S)-2,2-dimethyl-4-(2-oxo-ethyl)-oxazolidine-3-carboxylic acid t-butyl ester
- XFA95919
- CS-0197591
- MFCD08234426
- AKOS016843259
- tert-butyl (S)-2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
- SCHEMBL503411
- AS-40280
- (S)-tert-butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate;(S)-3-Boc-2,2-dimethyloxazolidine-4-acetaldehyde
- (S)-2,2-dimethyl-4-(2-oxo-ethyl)-oxazolidine-3-carboxylic acid tert-butyl ester
- (S)-3-Boc-2,2-dimethyloxazolidine-4-acetaldehyde
- DB-005570
- (S)-Tert-butyl2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate
-
- MDL: MFCD08234426
- Inchi: 1S/C12H21NO4/c1-11(2,3)17-10(15)13-9(6-7-14)8-16-12(13,4)5/h7,9H,6,8H2,1-5H3/t9-/m0/s1
- InChI Key: GAWRNYMYEGSVFV-VIFPVBQESA-N
- SMILES: O1C[C@H](CC=O)N(C(=O)OC(C)(C)C)C1(C)C
Computed Properties
- Exact Mass: 243.14700
- Monoisotopic Mass: 243.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84000
- LogP: 1.88530
tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB456829-250 mg |
(4S)-2,2-Dimethyl-4-(2-oxoethyl)-oxazolidine-3-carboxylic acid tert-butyl ester, 95%; . |
147959-19-1 | 95% | 250MG |
€557.80 | 2023-07-18 | |
| Chemenu | CM191067-1g |
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 1g |
$1005 | 2021-08-05 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY225495-1g |
(S)-3-Boc-2,2-dimethyloxazolidine-4-acetaldehyde |
147959-19-1 | ≥95% | 1g |
¥7600.00 | 2025-04-18 | |
| Fluorochem | 226158-250mg |
S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 250mg |
£358.00 | 2022-02-28 | |
| Fluorochem | 226158-1g |
S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 1g |
£894.00 | 2022-02-28 | |
| Chemenu | CM191067-250mg |
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 250mg |
$473 | 2023-03-06 | |
| Chemenu | CM191067-1g |
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 1g |
$1037 | 2023-03-06 | |
| eNovation Chemicals LLC | D465646-1g |
(S)-tert-Butyl 2,2-dimethyl-4-(2-oxoethyl)oxazolidine-3-carboxylate |
147959-19-1 | 95% | 1g |
$495 | 2022-10-23 | |
| TRC | T205315-2.5mg |
(S)-Tert-Butyl 2,2-Dimethyl-4-(2-Oxoethyl)Oxazolidine-3-Carboxylate |
147959-19-1 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T205315-5mg |
(S)-Tert-Butyl 2,2-Dimethyl-4-(2-Oxoethyl)Oxazolidine-3-Carboxylate |
147959-19-1 | 5mg |
$ 65.00 | 2022-06-03 |
tert-butyl (4S)-2,2-dimethyl-4-(2-oxoethyl)-1,3-oxazolidine-3-carboxylate Related Literature
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2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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